Cas no 1261943-69-4 (2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid
• CAS No: 1261943-69-4
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD18320394
• CID: 2622031
• PubChem ID: 53226297
• Update Time: 2025-10-29

2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid, 95%
• DTXSID20690008
• 4'-Methoxy-3'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-METHOXY-3-METHYLPHENYL)-4-NITROBENZOIC ACID
• MFCD18320394
• 1261943-69-4
• 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18320394
• Inchi： 1S/C15H13NO5/c1-9-7-10(3-6-14(9)21-2)13-8-11(16(19)20)4-5-12(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： OAOMWJFLUXOIKX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.07937252Da
• Monoisotopic Mass: 287.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid

Introduction to 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic Acid (CAS No. 1261943-69-4)

2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261943-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and a carboxylic acid moiety, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule, including its aromatic ring system and substituents, make it a valuable scaffold for the development of novel therapeutic agents.

The nitro group at the 4-position of the benzoic acid core is a key functional moiety that influences the electronic properties and reactivity of the molecule. This group can participate in various chemical transformations, such as reduction to an amine or hydrolysis to form a nitroso or hydroxylated derivative, which can be exploited in synthetic chemistry and drug design. Additionally, the 4-methoxy-3-methylphenyl substituent introduces steric and electronic effects that modulate the overall behavior of the compound. These structural elements collectively contribute to its potential utility in medicinal chemistry.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitrobenzoic acids can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid structure has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways, highlighting its significance in drug discovery.

One of the most compelling aspects of this compound is its role as a building block for more sophisticated molecules. The presence of both a nitro group and a carboxylic acid allows for further functionalization through techniques such as diazotization followed by coupling reactions, or through transition-metal-catalyzed cross-coupling reactions. These methods enable chemists to attach various pharmacologically relevant groups, thereby tailoring the properties of the resulting compounds for specific therapeutic applications.

The pharmaceutical industry has been particularly interested in developing novel analogs of known drugs that offer improved efficacy or reduced side effects. The 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid scaffold provides a versatile platform for such endeavors. For instance, modifications at the 3-position of the aromatic ring can introduce different electronic distributions that enhance binding affinity to biological targets. Similarly, alterations at the 4-position can influence metabolic stability and bioavailability.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been employed to predict how different substituents might affect the binding affinity and selectivity of potential drug candidates derived from 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid. These virtual screening approaches allow researchers to rapidly identify promising leads without extensive experimental screening, thereby accelerating the drug discovery process.

Another area where this compound has shown promise is in neurological research. Nitroaromatic derivatives have been investigated for their potential role in modulating neurotransmitter systems. The specific structural features of 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid make it an attractive candidate for further exploration in this field. Preliminary studies suggest that it may interact with receptors or enzymes involved in cognitive function and mood regulation.

The synthesis of 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid itself is an interesting challenge due to its complex aromatic system. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to produce this compound with higher yields and purity, facilitating its use in both academic research and industrial applications.

In conclusion, 2-(4-Methoxy-3-methylphenyl)-4-nitrobenzoic acid (CAS No. 1261943-69-4) represents a fascinating compound with significant potential in pharmaceutical chemistry and bioorganic research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of novel therapeutic agents.